Cas no 13095-47-1 (Pentanedioic acid,2-hydroxy-, (2R)-)

• Product Name: Pentanedioic acid,2-hydroxy-, (2R)-
• CAS No: 13095-47-1
• MF: C₅H₆O₅-₂
• MW: 146.09814
• MDL: MFCD16251406
• CID: 150537
• PubChem ID: 439391
• Update Time: 2025-11-02

Pentanedioic acid,2-hydroxy-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-hydroxy-, (2R)-
• (2R)-hydroxyglutaric acid
• (R)-alpha-Hydroxyglutaric acid
• D-2-Hydroxyglutaric acid
• D-alpha-Hydroxyglutaric acid
• R-2-HYDROXYGLUTARATE
• D--Hydroxyglutaric Acid
• (R)-2-Hydroxyglutaric acid
• 2-hydroxypentanedioic acid
• D-α-Hydroxyglutaric acid
• CHEMBL1614745
• Q27104222
• 2HG
• EN300-209542
• Z1205493868
• delta-2-Hydroxyglutarate
• 13095-47-1
• 2-hydroxy-delta-Glutarate
• D-?-Hydroxyglutaric Acid
• (R)-2-hydroxy-Pentanedioate
• (R)-.ALPHA.-HYDROXYGLUTARIC ACID-
• CHEBI:32796
• D-a-Hydroxyglutaric acid
• delta-alpha-Hydroxyglutarate
• (R)-2-Hydroxypentanedioicacid
• (R)-2-Hydroxypentanedioic acid
• R9UK2G8Y79
• 636-67-9
• (R)-alpha-Hydroxyglutarate
• BS-50252
• A-Hydroxyglutaric acid
• delta-alpha-Hydroxyglutaric acid
• (R)-a-Hydroxyglutaric acid
• (R)-Hydroxyglutarate
• (R)-alpha-Hydroxyglutaric acid-
• D-2-Hydroxyglutarate
• UNII-R9UK2G8Y79
• BDBM50361471
• Glutaric acid, 2-hydroxy-, D-
• D-
• (R)-(-)-2-Hydroxyglutaric acid
• (R)-2-hydroxyglutarate
• 2-hydroxy-delta-Glutaric acid
• DTXSID80897218
• Pentanedioic acid, 2-hydroxy-, (2R)-
• Pentanedioic acid, 2-hydroxy-, (R)-
• (R)-a-Hydroxyglutarate
• D-a-Hydroxyglutarate
• AKOS027325193
• D-Hydroxyglutarate
• delta-2-Hydroxyglutaric acid
• 2-Hydroxyglutaric acid, (R)-
• HY-113038
• 2-hydroxy-D-Glutaric acid
• NS00014810
• 93397C3E-3CE9-4FEA-A2ED-8F6FA59A1FEA
• C01087
• 2-hydroxy-D-Glutarate
• SCHEMBL8032
• (2R)-2-hydroxypentanedioic acid
• (R)-2-hydroxy-Pentanedioic acid
• CS-0059411
• FD21404
• DA-52756

• MDL： MFCD16251406
• Inchi： InChI=1S/C5H8O5/c6-3(5(9)10)1-2-4(7)8/h3,6H,1-2H2,(H,7,8)(H,9,10)/t3-/m1/s1
• InChI Key： HWXBTNAVRSUOJR-GSVOUGTGSA-N
• SMILES： O[C@@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 148.03714
• Monoisotopic Mass: 148.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: -1

Experimental Properties

• Density: 1.508±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 394.2°Cat760mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.519
• Solubility: Soluble (840 g/l) (25 º C),
• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Short-chain hydroxy acids and derivatives

Additional information on Pentanedioic acid,2-hydroxy-, (2R)-

Comprehensive Overview of Pentanedioic acid,2-hydroxy-, (2R)- (CAS No. 13095-47-1)

Pentanedioic acid,2-hydroxy-, (2R)-, also known as (2R)-2-Hydroxyglutaric acid, is a chiral organic compound with significant applications in biochemistry, pharmaceuticals, and industrial synthesis. This compound, identified by CAS No. 13095-47-1, belongs to the family of hydroxy dicarboxylic acids and is structurally characterized by a five-carbon backbone with a hydroxyl group at the second carbon position. Its (2R)-stereochemistry makes it a valuable intermediate in asymmetric synthesis and metabolic studies.

In recent years, the demand for chiral building blocks like Pentanedioic acid,2-hydroxy-, (2R)- has surged due to their role in drug development and biotechnology. Researchers are particularly interested in its potential as a precursor for biodegradable polymers and green chemistry applications, aligning with global sustainability trends. The compound's unique stereochemical properties also make it relevant in studies of metabolic disorders, such as 2-hydroxyglutaric aciduria, a rare genetic condition.

The synthesis of Pentanedioic acid,2-hydroxy-, (2R)- often involves enzymatic or chemical methods to ensure high enantiomeric purity. Advanced techniques like asymmetric catalysis and biocatalysis are frequently employed to meet the stringent requirements of pharmaceutical-grade production. This aligns with the growing interest in enantioselective synthesis and precision medicine, where the exact spatial arrangement of molecules is critical for efficacy and safety.

From an industrial perspective, CAS No. 13095-47-1 is gaining attention for its role in specialty chemicals and flavor/fragrance applications. Its mild acidity and chiral nature allow it to serve as a modifier or intermediate in formulations requiring specific sensory or functional properties. Additionally, its compatibility with bio-based materials makes it a candidate for eco-friendly product development, a hot topic in consumer markets today.

Analytical methods for Pentanedioic acid,2-hydroxy-, (2R)- typically include HPLC, NMR, and mass spectrometry to confirm purity and stereochemistry. Quality control is paramount, especially when the compound is used in pharmaceutical intermediates or nutraceuticals. Regulatory compliance with standards like USP or EP further underscores its importance in high-value industries.

In summary, Pentanedioic acid,2-hydroxy-, (2R)- (CAS No. 13095-47-1) exemplifies the intersection of chemistry, biology, and sustainability. Its versatility in chiral synthesis, biomedical research, and industrial applications positions it as a compound of enduring scientific and commercial interest. As industries increasingly prioritize green synthesis and molecular precision, this compound is poised to remain at the forefront of innovation.